Cas no 2138542-00-2 ((9H-fluoren-9-yl)methyl N-({7-azabicyclo2.2.1heptan-2-yl}methyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-({7-azabicyclo2.2.1heptan-2-yl}methyl)carbamate
• CAS No: 2138542-00-2
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6107899
• PubChem ID: 165500810
• Update Time: 2025-10-23

(9H-fluoren-9-yl)methyl N-({7-azabicyclo2.2.1heptan-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-({7-azabicyclo2.2.1heptan-2-yl}methyl)carbamate
• EN300-1178972
• 2138542-00-2
• (9H-fluoren-9-yl)methyl N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)carbamate

• Inchi： 1S/C22H24N2O2/c25-22(23-12-14-11-15-9-10-21(14)24-15)26-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21,24H,9-13H2,(H,23,25)
• InChI Key： KOTUUCSJGSYZJH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NCC1CC2CCC1N2)=O

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-({7-azabicyclo2.2.1heptan-2-yl}methyl)carbamate

(9H-fluoren-9-yl)methyl N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)carbamate

The compound with CAS No. 2138542-00-2, named (9H-fluoren-9-yl)methyl N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenyl group with a carbamate functional group, making it a versatile building block for advanced materials and chemical intermediates.

The fluorenyl group in this compound contributes to its aromatic stability and planar geometry, which are essential for applications in optoelectronic materials and organic semiconductors. Recent studies have shown that such structures can enhance the charge transport properties in organic field-effect transistors (OFETs), making them promising candidates for next-generation electronic devices.

The 7-azabicyclo[2.2.1]heptan moiety introduces a rigid bicyclic structure with nitrogen, which adds mechanical strength and potentially improves the thermal stability of the compound. This feature is particularly valuable in high-performance polymers and composites where durability under extreme conditions is required.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and carbamate formation. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for its use in sensitive applications such as drug delivery systems and bioconjugation.

In terms of applications, (9H-fluoren-9-yl)methyl N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)carbamate has shown potential in the development of advanced materials for energy storage devices, such as lithium-ion batteries and supercapacitors. Its unique electronic properties allow for enhanced ion transport and improved cycle stability.

Moreover, this compound has been explored as a precursor for the synthesis of novel polymers with tailored mechanical and optical properties. By incorporating this compound into polymer backbones, scientists have demonstrated enhanced flexibility and transparency, making them suitable for flexible electronics and optoelectronic devices.

Recent studies have also highlighted the potential of this compound in biotechnology applications, such as the creation of bio-inspired materials that mimic natural structures. Its ability to form self-assembled monolayers has opened new avenues for surface engineering in biomedical devices.

In conclusion, (9H-fluoren-9-yl)methyl N-({7-azabicyclo[2.2.1]heptan-2-y}methyl)carbamate is a multifunctional compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and material science, positions it as a key player in the development of next-generation technologies.